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Compound of Interest

5-[(Dimethylamino)methyl]-2-
Compound Name:
fluoroaniline

CAS No.: 760945-13-9

Cat. No.: B13412941

Get Quote

\ J

5-[(Dimethylamino)methyl]-2-fluoroaniline belongs to the substituted aniline class of
chemicals. The aniline backbone is a known toxicophore, and its derivatives are often
associated with significant health hazards. The presence of a fluorine atom and a
dimethylaminomethyl group modifies the molecule's reactivity and metabolic profile, but the
core aniline-related risks remain.

GHS Hazard Classification (Inferred)

Based on data from structurally related fluoroanilines and N-alkylanilines, 5-
[(Dimethylamino)methyl]-2-fluoroaniline should be handled as a substance with the
following potential GHS classifications[1][2]:
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Hazard Class Hazard Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

H318/H319: Causes serious

Serious Eye Damage/Irritation Category 1/2 o
eye damage/irritation

. - H351: Suspected of causing
Carcinogenicity Category 2
cancer

] ) H411: Toxic to aquatic life with
Aquatic Hazard (Chronic) Category 2 ]
long lasting effects

Core Toxicological Concerns

The primary toxicological concern associated with anilines is methemoglobinemia.[3][4] Aniline
and its derivatives can oxidize the iron in hemoglobin from the ferrous state (Fe2*) to the ferric
state (Fe3*), forming methemoglobin, which is incapable of transporting oxygen.

Symptoms of Methemoglobinemia Include:[3][4][5]

Bluish tint to the skin, lips, and fingernails (cyanosis)

Headache, dizziness, and weakness

Nausea and drowsiness

In severe cases, unconsciousness, cardiac arrhythmia, and death

Absorption can occur through inhalation of vapors, ingestion, or, significantly, through skin
contact.[5][6] The liquid form can be readily absorbed through the skin, leading to systemic
toxicity.[5] Additionally, compounds in this class are often treated as suspected carcinogens or
mutagens.[1]
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Laboratory Safety and Exposure Controls

A multi-layered approach to safety, combining engineering controls, administrative procedures,

and personal protective equipment (PPE), is mandatory.

Engineering Controls

All work with 5-[(Dimethylamino)methyl]-2-fluoroaniline must be conducted in a properly
functioning chemical fume hood to minimize inhalation exposure.[6] The laboratory must be
equipped with easily accessible safety showers and eyewash stations.[6][7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the final and most critical barrier between the researcher and

the chemical.
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Protection Type

Specification

Rationale and Best
Practices

Hand Protection

Nitrile or neoprene gloves.[6]

Inspect gloves for tears or
holes before each use. For
prolonged contact, consider
double-gloving. Wash hands
thoroughly after removing

gloves.

Eye & Face Protection

Tight-fitting safety goggles and
a face shield.[8][9]

Goggles are essential to
prevent splashes from
reaching the eyes. A face
shield provides an additional
layer of protection for the

entire face.

Skin & Body Protection

Flame-retardant lab coat, long

pants, and closed-toe shoes.

Wear appropriate protective
clothing to prevent skin
exposure.[10] Contaminated
clothing must be removed
immediately and

decontaminated before reuse.

[8]19]

Respiratory Protection

NIOSH-approved respirator

with organic vapor cartridges.

A respirator should be used if
there is a risk of exceeding
exposure limits, such as during
a large spill or when
engineering controls are not
sufficient.[11]

Standard Operating Procedures: Handling and

Storage

Adherence to strict protocols is essential to mitigate risks during routine laboratory operations.

[7]
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Safe Handling Workflow

The following diagram outlines the essential steps for safely handling 5-
[(Dimethylamino)methyl]-2-fluoroaniline.
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Preparation

Review SDS for
structurally similar compounds
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Don appropriate PPE
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Evacuate non-essential personnel
and ensure adequate ventilation

i

Don appropriate PPE
(respirator, chemical-resistant gloves, etc.)

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

Use non-sparking tools
to collect absorbed material

i

Place collected waste into a
sealed, labeled hazardous waste container

i

Decontaminate the spill area
with an appropriate solvent

Dispose of waste according
to institutional and local regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.

Do not allow spilled material to enter drains or waterways. For large spills, evacuate the area
and contact institutional environmental health and safety personnel. [6]
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Fire-Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam. [9]* Specific Hazards: Combustion may produce highly toxic gases, including carbon
oxides, nitrogen oxides, and hydrogen fluoride. [9]Vapors may be heavier than air and can
travel to a source of ignition. * Protective Equipment: Firefighters must wear self-contained
breathing apparatus (SCBA) and full protective gear to prevent contact with skin and eyes.

[9]

Disposal Considerations

Chemical waste must be managed in compliance with all applicable regulations.
o Classification: This material should be treated as hazardous waste.

o Procedure: Dispose of the contents and container in accordance with local, regional, and
national regulations. [8]Do not dispose of it via household waste or sewer systems. Contact
a licensed professional waste disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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